3,4-dimethoxy-N-(4-(2-(naphthalen-1-ylamino)-2-oxoethyl)thiazol-2-yl)benzamide

• IUPAC Name: 3,4-dimethoxy-N-[4-[2-(naphthalen-1-ylamino)-2-oxoethyl]-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C24H21N3O4S/c1-30-20-11-10-16(12-21(20)31-2)23(29)27-24-25-17(14-32-24)13-22(28)26-19-9-5-7-15-6-3-4-8-18(15)19/h3-12,14H,13H2,1-2H3,(H,26,28)(H,25,27,29)
• InChI Key: RCQUJZTZHZVCES-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=NC(=CS2)CC(=O)NC3=CC=CC4=CC=CC=C43)OC
• Molecular Formula: C24H21N3O4S
• Molecular Weight: 447.5 g/mol

Description

3,4-dimethoxy-N-(4-(2-(naphthalen-1-ylamino)-2-oxoethyl)thiazol-2-yl)benzamide, also known as DNTB, is a synthetic compound that has been widely used in scientific research. It belongs to the class of thiazole-containing compounds and has been shown to have various biological activities.

Mechanism of Action

The mechanism of action of 3,4-dimethoxy-N-(4-(2-(naphthalen-1-ylamino)-2-oxoethyl)thiazol-2-yl)benzamide is not fully understood. However, it has been shown to inhibit the activity of various enzymes and proteins, including protein kinases and histone deacetylases. 3,4-dimethoxy-N-(4-(2-(naphthalen-1-ylamino)-2-oxoethyl)thiazol-2-yl)benzamide has also been shown to induce apoptosis in cancer cells, possibly through the activation of caspases.
Biochemical and Physiological Effects:
3,4-dimethoxy-N-(4-(2-(naphthalen-1-ylamino)-2-oxoethyl)thiazol-2-yl)benzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. 3,4-dimethoxy-N-(4-(2-(naphthalen-1-ylamino)-2-oxoethyl)thiazol-2-yl)benzamide has also been shown to inhibit the activity of histone deacetylases, leading to changes in gene expression. Additionally, 3,4-dimethoxy-N-(4-(2-(naphthalen-1-ylamino)-2-oxoethyl)thiazol-2-yl)benzamide has been shown to have anti-inflammatory activity, possibly through the inhibition of NF-κB activation.

Advantages and Limitations for Lab Experiments

3,4-dimethoxy-N-(4-(2-(naphthalen-1-ylamino)-2-oxoethyl)thiazol-2-yl)benzamide has several advantages for laboratory experiments. It is a synthetic compound that can be easily synthesized and purified. It has been extensively studied and its biological activities are well characterized. However, 3,4-dimethoxy-N-(4-(2-(naphthalen-1-ylamino)-2-oxoethyl)thiazol-2-yl)benzamide also has some limitations. It has been shown to have low solubility in water, which can limit its use in certain experiments. Additionally, 3,4-dimethoxy-N-(4-(2-(naphthalen-1-ylamino)-2-oxoethyl)thiazol-2-yl)benzamide has been shown to have cytotoxic effects at high concentrations, which can limit its use in cell-based assays.

Future Directions

There are several future directions for the study of 3,4-dimethoxy-N-(4-(2-(naphthalen-1-ylamino)-2-oxoethyl)thiazol-2-yl)benzamide. One area of interest is the development of more potent and selective analogs of 3,4-dimethoxy-N-(4-(2-(naphthalen-1-ylamino)-2-oxoethyl)thiazol-2-yl)benzamide for use as anticancer agents. Additionally, 3,4-dimethoxy-N-(4-(2-(naphthalen-1-ylamino)-2-oxoethyl)thiazol-2-yl)benzamide could be used in the development of fluorescent probes for imaging applications. The mechanism of action of 3,4-dimethoxy-N-(4-(2-(naphthalen-1-ylamino)-2-oxoethyl)thiazol-2-yl)benzamide could also be further investigated to better understand its effects on various enzymes and proteins. Finally, the use of 3,4-dimethoxy-N-(4-(2-(naphthalen-1-ylamino)-2-oxoethyl)thiazol-2-yl)benzamide in combination with other drugs or therapies could be explored to enhance its anticancer activity.

Synthesis Methods

The synthesis of 3,4-dimethoxy-N-(4-(2-(naphthalen-1-ylamino)-2-oxoethyl)thiazol-2-yl)benzamide involves the reaction of 2-aminothiazole with 4-(2-bromoacetyl)-1-naphthalenamine in the presence of potassium carbonate. The resulting intermediate is then reacted with 3,4-dimethoxybenzoyl chloride to yield the final product. The synthesis of 3,4-dimethoxy-N-(4-(2-(naphthalen-1-ylamino)-2-oxoethyl)thiazol-2-yl)benzamide has been reported in several scientific publications and can be easily reproduced in the laboratory.

Scientific Research Applications

3,4-dimethoxy-N-(4-(2-(naphthalen-1-ylamino)-2-oxoethyl)thiazol-2-yl)benzamide has been extensively used in scientific research as a tool to study various biological processes. It has been shown to have antiproliferative activity against cancer cells and has been used as a potential anticancer agent. 3,4-dimethoxy-N-(4-(2-(naphthalen-1-ylamino)-2-oxoethyl)thiazol-2-yl)benzamide has also been used to study the mechanism of action of various enzymes and proteins, including protein kinases and histone deacetylases. Additionally, 3,4-dimethoxy-N-(4-(2-(naphthalen-1-ylamino)-2-oxoethyl)thiazol-2-yl)benzamide has been used in the development of fluorescent probes for imaging applications.